Cas no 900019-21-8 (6-Chloro-3-(Z)-(4-chloro-3-nitrophenyl)methylidene-2H-thiochromen-4-one)

• Product Name: 6-Chloro-3-(Z)-(4-chloro-3-nitrophenyl)methylidene-2H-thiochromen-4-one
• CAS No: 900019-21-8
• CID: 4664415
• Update Time: 2025-10-29

6-Chloro-3-(Z)-(4-chloro-3-nitrophenyl)methylidene-2H-thiochromen-4-one Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-3-[(Z)-(4-CHLORO-3-NITROPHENYL)METHYLIDENE]-2H-THIOCHROMEN-4-ONE
• 4H-1-Benzothiopyran-4-one, 6-chloro-3-[(4-chloro-3-nitrophenyl)methylene]-2,3-dihydro-
• 6-Chloro-3-(Z)-(4-chloro-3-nitrophenyl)methylidene-2H-thiochromen-4-one

Additional information on 6-Chloro-3-(Z)-(4-chloro-3-nitrophenyl)methylidene-2H-thiochromen-4-one

6-Chloro-3-(Z)-(4-chloro-3-nitrophenyl)methylidene-2H-thiochromen-4-one: A Comprehensive Overview

The compound 6-Chloro-3-(Z)-(4-chloro-3-nitrophenyl)methylidene-2H-thiochromen-4-one (CAS No. 900019-21-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiochromones, which are known for their unique structural features and versatile chemical properties. The molecule's structure incorporates a thiochromenone backbone, a chlorinated phenyl group, and a nitro substituent, making it a valuable subject for research in fields such as pharmacology, materials science, and organic synthesis.

Recent studies have highlighted the importance of thiochromones in drug discovery due to their ability to interact with biological systems in unique ways. The presence of the nitro group in this compound adds electron-withdrawing properties, which can enhance its reactivity and bioavailability. Additionally, the chlorine substituents contribute to the molecule's stability and solubility, making it suitable for various chemical reactions and biological assays.

The synthesis of 6-Chloro-3-(Z)-(4-chloro-3-nitrophenyl)methylidene-2H-thiochromen-4-one involves a series of carefully designed organic reactions. Researchers have employed methods such as nucleophilic aromatic substitution, coupling reactions, and photochemical reactions to achieve high yields and purity. These synthetic strategies not only demonstrate the versatility of the molecule but also pave the way for further modifications to explore its full potential.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to modulate cellular pathways and interact with target proteins makes it a candidate for anti-inflammatory, anticancer, and neuroprotective therapies. Recent studies have also explored its role in photodynamic therapy (PDT), where its photochemical properties enable selective destruction of cancer cells while minimizing damage to healthy tissues.

The structural uniqueness of 6-Chloro-3-(Z)-(4-chloro-3-nitrophenyl)methylidene-2H-thiochromen-4-one also makes it an attractive candidate for materials science applications. Its conjugated system allows for efficient energy transfer, which is crucial in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells. Researchers are actively investigating its potential as a building block for advanced materials with tailored electronic properties.

From a sustainability perspective, the synthesis and application of this compound align with green chemistry principles. By optimizing reaction conditions and minimizing waste generation, chemists can ensure that its production is environmentally friendly. Furthermore, its use in energy-efficient technologies contributes to reducing carbon footprints in various industries.

In conclusion, 6-Chloro-3-(Z)-(4-chloro-3-nitrophenyl)methylidene-2H-thiochromen-4-one (CAS No. 900019-21-8) is a multifaceted compound with immense potential across diverse fields. Its unique structure, reactivity, and functional groups make it an invaluable tool for researchers aiming to push the boundaries of science and technology. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play a pivotal role in shaping future innovations.